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Compound of Interest

Compound Name:
4-Amino-1,2,5-oxadiazole-3-

carbohydrazide

Cat. No.: B1268163 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Amino-1,2,5-oxadiazole-3-carbohydrazide is a heterocyclic compound featuring a furazan

(1,2,5-oxadiazole) ring, substituted with both an amino and a carbohydrazide functional group.

This unique combination of moieties makes it a valuable building block in medicinal chemistry

and materials science. The 1,2,5-oxadiazole core is a known pharmacophore present in

various biologically active molecules, often imparting properties such as nitric oxide donation,

while the carbohydrazide group serves as a versatile handle for the synthesis of more complex

derivatives, including hydrazones and other heterocyclic systems. This guide provides a

detailed overview of the known chemical properties, synthesis, and potential applications of this

compound, with a focus on experimental data and methodologies.

Chemical Properties and Data
While specific experimental data for 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is not

extensively reported in publicly available literature, its fundamental properties can be

summarized. Further experimental validation is required for a complete characterization.
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Property Value Source

CAS Number 246048-72-6 [Cenmed]

Molecular Formula C₃H₅N₅O₂ [Santa Cruz Biotechnology]

Molecular Weight 143.11 g/mol [Santa Cruz Biotechnology]

Appearance Expected to be a solid Inferred

Solubility

Expected to be soluble in polar

organic solvents like DMSO

and DMF

Inferred

Synthesis
The primary route for the synthesis of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide involves

the hydrazinolysis of its corresponding ester precursor, Ethyl 4-Amino-1,2,5-oxadiazole-3-

carboxylate. This precursor is derived from 4-Amino-1,2,5-oxadiazole-3-carbonitrile.

Experimental Protocol: Synthesis of 4-Amino-1,2,5-
oxadiazole-3-carbohydrazide
This protocol is a generalized procedure based on standard organic chemistry transformations

for the conversion of an ester to a carbohydrazide.[1][2] Optimization may be required for

specific laboratory conditions.

Materials:

Ethyl 4-Amino-1,2,5-oxadiazole-3-carboxylate

Hydrazine hydrate (N₂H₄·H₂O)

Ethanol (absolute)

Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

Rotary evaporator
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Magnetic stirrer and hotplate

Standard laboratory glassware

Procedure:

Dissolve Ethyl 4-Amino-1,2,5-oxadiazole-3-carboxylate in absolute ethanol in a round-bottom

flask equipped with a magnetic stir bar.

Add an excess of hydrazine hydrate to the solution (typically 3-5 equivalents).

Heat the reaction mixture to reflux and monitor the reaction progress using thin-layer

chromatography (TLC).

Once the starting material is consumed, allow the reaction mixture to cool to room

temperature.

Reduce the volume of the solvent using a rotary evaporator.

The product, 4-Amino-1,2,5-oxadiazole-3-carbohydrazide, is expected to precipitate from

the solution.

Collect the solid product by filtration and wash it with a small amount of cold ethanol.

Dry the product under vacuum to obtain the final compound.

Characterization:

The synthesized compound should be characterized using standard analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the molecular structure.

FT-IR Spectroscopy: To identify the characteristic functional groups (N-H, C=O, C-N).

Mass Spectrometry: To determine the molecular weight and fragmentation pattern.

Melting Point Analysis: To assess the purity of the compound.
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Note: Specific spectral data for 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is not currently

available in the cited literature.

Reactivity and Potential Applications
The chemical reactivity of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide is dictated by its

amino and carbohydrazide functional groups.

Amino Group: The amino group can undergo acylation, alkylation, and diazotization

reactions, allowing for the introduction of various substituents.

Carbohydrazide Group: The carbohydrazide moiety is a versatile functional group that can

react with aldehydes and ketones to form hydrazones. It can also be used as a precursor for

the synthesis of other five-membered heterocycles, such as 1,3,4-oxadiazoles and 1,2,4-

triazoles.

The 1,2,5-oxadiazole ring system is a known pharmacophore in various drug candidates and

has been associated with a range of biological activities, including:

Anticancer Activity: Derivatives of 1,2,5-oxadiazole have been investigated as potential

anticancer agents.

Antimicrobial and Antifungal Activity: The oxadiazole nucleus is present in compounds with

demonstrated antibacterial and antifungal properties.[3]

Enzyme Inhibition: Certain 1,2,5-oxadiazole derivatives have been identified as inhibitors of

enzymes such as indoleamine-2,3-dioxygenase 1 (IDO1), which is a target in cancer

immunotherapy.[4]

The title compound serves as a key intermediate for the synthesis of a library of derivatives that

can be screened for various biological activities.

Logical Relationships and Workflows
The synthesis and derivatization of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide can be

visualized as a logical workflow.
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4-Amino-1,2,5-oxadiazole-3-carbonitrile

Ethyl 4-Amino-1,2,5-oxadiazole-3-carboxylate
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4-Amino-1,2,5-oxadiazole-3-carbohydrazide

Hydrazinolysis

Hydrazone Derivatives

Condensation with Aldehydes/Ketones

1,3,4-Oxadiazole Derivatives

Cyclization

1,2,4-Triazole Derivatives

Cyclization

Click to download full resolution via product page

Caption: Synthetic pathway of 4-Amino-1,2,5-oxadiazole-3-carbohydrazide and its

derivatives.

Conclusion
4-Amino-1,2,5-oxadiazole-3-carbohydrazide is a promising heterocyclic building block with

significant potential in drug discovery and materials science. While detailed experimental data

for the compound itself is limited, its synthesis from readily available precursors is feasible

through established chemical transformations. The presence of versatile amino and

carbohydrazide functional groups, coupled with the biologically relevant 1,2,5-oxadiazole core,

makes it an attractive target for further research and development of novel chemical entities

with diverse applications. Further investigation into its synthesis, characterization, and

biological evaluation is warranted to fully explore its potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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